Diethyl 3-aminobenzene-1,2-dicarboxylate

• CAS RN: 62351-80-8
• Molecular Formula: C12H15NO4
• Molecular Weight: 237.25 g/mol
• IUPAC Name: diethyl 3-aminobenzene-1,2-dicarboxylate
• InChI: InChI=1S/C12H15NO4/c1-3-16-11(14)8-6-5-7-9(13)10(8)12(15)17-4-2/h5-7H,3-4,13H2,1-2H3
• InChI Key: PJARQNJKDUFHOZ-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(C(=CC=C1)N)C(=O)OCC

Description

Diethyl 3-aminobenzene-1,2-dicarboxylate is a useful research compound. Its molecular formula is C12H15NO4 and its molecular weight is 237.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

69.7 g (0.26 mol) of 3-nitrophthalic acid diethyl ester in 690 ml of dioxane are hydrogenated in the presence of 7 g of a Raney nickel catalyst to give 3-aminophthalic acid diethyl ester. The reaction solution is filtered and 30.4 g (0.31 mol) of maleic anhydride are added, at room temperature, to the filtrate. The reaction mixture is kept at 25° C. for 12 hours and then concentrated in vacuo. 75 ml of acetic anhydride and 12.7 g of sodium acetate are added to the residue and the mixture is heated to 80° C. for 45 minutes and diluted with 500 ml of water. The crystalline precipitate is rinsed with water and dried in vacuo at 45° C. 68 g (82% of theory) of crystalline 3-maleimidyl-phthalic acid diethyl ester are obtained; melting point 86°-90° C. When the product is recrystallised from ethanol, the melting point rises to 92°-93° C.